Methyl 2-(4-fluorophenyl)-5-isopropoxy-6-nitrobenzofuran-3-carboxylate

• Molecular Formula: C19H16FNO6
• Molecular Weight: 373.3 g/mol
• IUPAC Name: methyl 2-(4-fluorophenyl)-6-nitro-5-propan-2-yloxy-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C19H16FNO6/c1-10(2)26-16-8-13-15(9-14(16)21(23)24)27-18(17(13)19(22)25-3)11-4-6-12(20)7-5-11/h4-10H,1-3H3
• InChI Key: NBKQRENHMKEHRU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C2C(=C1)C(=C(O2)C3=CC=C(C=C3)F)C(=O)OC)[N+](=O)[O-]

Description

Methyl 2-(4-fluorophenyl)-5-isopropoxy-6-nitrobenzofuran-3-carboxylate is a useful research compound. Its molecular formula is C19H16FNO6 and its molecular weight is 373.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 2-(4-fluorophenyl)-5-[(1-methylethyl)oxy]-1-benzofuran-3-carboxylate (6.16 g, 18.76 mmol) in chloroform (22 mL) at −15° C. was added dropwise a cold solution of 70% nitric acid (11 mL, 172 mmol) in chloroform (22 mL). After stirring at 0° C. for 1 hour, the reaction mixture was washed with water (50 mL) and the organic phase was separated by hydrophobic filter tube then evaporated under vacuum to afford a brown solid. The solid was triturated in methyl tert-butyl ether (25 mL) and the resulting pale yellow powder was filtered off, washed with heptane and dried under vacuum to give methyl 2-(4-fluorophenyl)-5-[(1-methylethyl)oxy]-6-nitro-1-benzofuran-3-carboxylate. LCMS (m/z, ES+)=764 (2M+NH4)+.